![molecular formula C22H28N2O B5971461 4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide](/img/structure/B5971461.png)
4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide, also known as AZD-4901, is a novel small molecule that has been developed as a potential therapeutic agent for the treatment of various diseases. This molecule belongs to the class of benzamide compounds and has been shown to have promising pharmacological properties.
Mechanism of Action
The sigma-1 receptor is a transmembrane protein that is widely distributed in various tissues including the nervous system. 4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide binds to this receptor and modulates its activity, leading to the activation of various intracellular signaling pathways. This, in turn, results in the regulation of various physiological processes such as neurotransmitter release, calcium signaling, and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been demonstrated to have potent analgesic properties in various animal models of neuropathic pain. It also exhibits anxiolytic and antidepressant-like effects in preclinical studies. Additionally, it has been shown to improve cognitive function and memory in animal models of cognitive impairment.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide is its high selectivity and specificity for the sigma-1 receptor. This makes it an ideal tool for studying the role of this receptor in various disease conditions. However, one of the limitations of this molecule is its poor solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for the research on 4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide. One area of interest is its potential use as a therapeutic agent for the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the molecular mechanisms underlying its pharmacological effects and to identify potential drug targets for the development of novel therapeutics.
Synthesis Methods
The synthesis of 4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide involves the reaction of 2,3-dimethylphenylamine with 4-(chloromethyl)benzoic acid followed by the condensation of the resulting intermediate with 1-azepanamine. The final product is obtained after purification using various chromatographic techniques.
Scientific Research Applications
4-(1-azepanylmethyl)-N-(2,3-dimethylphenyl)benzamide has been extensively studied for its potential therapeutic applications in various disease conditions such as neuropathic pain, anxiety, and depression. It has been shown to have a high affinity for the sigma-1 receptor, which is known to play a crucial role in regulating pain, mood, and cognitive functions.
properties
IUPAC Name |
4-(azepan-1-ylmethyl)-N-(2,3-dimethylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O/c1-17-8-7-9-21(18(17)2)23-22(25)20-12-10-19(11-13-20)16-24-14-5-3-4-6-15-24/h7-13H,3-6,14-16H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXXWPGZJOVXYJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C2=CC=C(C=C2)CN3CCCCCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.